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Compound of Interest

Compound Name: Cyclopentylphenylacetic acid

Cat. No.: B1219947 Get Quote

An In-Depth Technical Guide to Cyclopentylphenylacetic Acid

For professionals in research, chemical synthesis, and pharmaceutical development, a

comprehensive understanding of chemical compounds is paramount. This guide provides a

detailed overview of Cyclopentylphenylacetic acid, covering its fundamental chemical

identifiers, experimental protocols for its synthesis and application, and visual representations

of its role in synthetic pathways.

Core Chemical Identifiers
Cyclopentylphenylacetic acid, a derivative of phenylacetic acid, possesses a unique

molecular structure that makes it a valuable intermediate in the synthesis of various organic

molecules, particularly in the pharmaceutical industry. A summary of its key chemical identifiers

is presented below for easy reference.
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Identifier Type Value

CAS Number 3900-93-4[1][2][3][4]

IUPAC Name 2-cyclopentyl-2-phenylacetic acid[4]

Synonyms
Cyclopentylphenylacetic acid, α-

Phenylcyclopentaneacetic acid[1][4]

Molecular Formula C13H16O2[1]

Molecular Weight 204.27 g/mol [1]

InChI

1S/C13H16O2/c14-13(15)12(11-8-4-5-9-11)10-

6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2,

(H,14,15)[3][4]

InChIKey BCJIDGDYYYBNNB-UHFFFAOYSA-N[3]

SMILES OC(=O)C(C1CCCC1)c2ccccc2[3]

PubChem CID 98014[1][4]

EC Number 223-454-3[3][4]

MDL Number MFCD00001379[1][3][4]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

The following protocols provide a general framework for the synthesis of

Cyclopentylphenylacetic acid and its application in the development of soft anticholinergic

agents.

Synthesis of Cyclopentylphenylacetic Acid via
Hydrolysis of Cyclopentylphenylacetonitrile
This protocol is adapted from the general synthesis of phenylacetic acids.

Materials:

Cyclopentylphenylacetonitrile
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Sulfuric acid (concentrated)

Water

Sodium carbonate

Diethyl ether

Hydrochloric acid (concentrated)

Standard laboratory glassware for reflux and extraction

Procedure:

A mixture of water and concentrated sulfuric acid is prepared in a round-bottom flask

equipped with a reflux condenser and a mechanical stirrer.

Cyclopentylphenylacetonitrile is slowly added to the acidic solution.

The mixture is heated under reflux with continuous stirring for several hours to ensure

complete hydrolysis of the nitrile to the carboxylic acid.

After cooling, the reaction mixture is poured into cold water, leading to the precipitation of

crude Cyclopentylphenylacetic acid.

The crude product is collected by filtration and washed with water.

For purification, the crude acid is dissolved in an aqueous solution of sodium carbonate.

The basic solution is then washed with diethyl ether to remove any unreacted nitrile or other

non-acidic impurities.

The aqueous layer is acidified with concentrated hydrochloric acid to precipitate the purified

Cyclopentylphenylacetic acid.

The purified product is collected by filtration, washed with cold water, and dried under

vacuum.
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Application in the Synthesis of a Soft Glycopyrrolate
Analog
Cyclopentylphenylacetic acid serves as a key precursor in the synthesis of soft

anticholinergics, which are designed to have a localized effect and be rapidly metabolized to

inactive forms, thereby reducing systemic side effects.[1]

Materials:

Cyclopentylphenylacetic acid

Thionyl chloride or oxalyl chloride

N-methyl-3-pyrrolidinol

Anhydrous solvent (e.g., dichloromethane, THF)

Tertiary amine base (e.g., triethylamine, pyridine)

Dimethyl sulfate

Procedure:

Acid Chloride Formation: Cyclopentylphenylacetic acid is converted to its more reactive

acid chloride derivative by reacting it with thionyl chloride or oxalyl chloride in an anhydrous

solvent.

Esterification: The resulting cyclopentylphenylacetyl chloride is then reacted with N-methyl-3-

pyrrolidinol in the presence of a tertiary amine base to form the corresponding ester.[1]

Quaternization: The tertiary amine of the ester is subsequently quaternized by reaction with

dimethyl sulfate to yield the final soft glycopyrrolate analog.[1]

Visualizing Synthetic and Conceptual Pathways
Graphical representations of workflows and concepts can significantly enhance understanding.

The following diagrams, generated using the DOT language, illustrate the synthetic application

of Cyclopentylphenylacetic acid and the underlying principle of soft drugs.
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Caption: Synthetic workflow for a soft glycopyrrolate analog.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1219947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active Phase

Metabolism

Inactive Phase

Soft Drug
(Active Anticholinergic)

Therapeutic Effect
(Localized Action) Hydrolysis

Inactive Metabolites

Reduced Systemic
Side Effects

Click to download full resolution via product page

Caption: The "soft drug" concept.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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